2,2,2-Trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol

• IUPAC Name: 2,2,2-trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol
• InChI: InChI=1S/C13H22F3NO3/c14-13(15,16)12(18)11-4-1-5-17(11)6-8-19-9-10-3-2-7-20-10/h10-12,18H,1-9H2
• InChI Key: AEMRESOZUGYQLY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CCOCC2CCCO2)C(C(F)(F)F)O
• Molecular Formula: C13H22F3NO3
• Molecular Weight: 297.31 g/mol

Description

2,2,2-Trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol is a chemical compound that has gained significant attention in scientific research. It is a fluorinated alcohol that is used in various applications, including as a solvent, reagent, and intermediate in organic synthesis.

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol is not well understood. However, it is believed to act as a nucleophile due to the presence of the hydroxyl group. It can also act as a hydrogen bond donor and acceptor due to the presence of the pyrrolidine and oxolane moieties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to be non-toxic and non-irritating to the skin and eyes. Additionally, it has low volatility and is not expected to bioaccumulate in the environment.

Advantages and Limitations for Lab Experiments

2,2,2-Trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it has unique properties that make it useful as a solvent and reagent in various chemical reactions. However, its high cost and limited availability may limit its use in some experiments.

Future Directions

There are several future directions for the research and application of 2,2,2-Trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol. One potential direction is the development of new synthetic methods to improve the yield and purity of the final product. Additionally, further studies are needed to understand the mechanism of action and biochemical and physiological effects of the compound. Furthermore, the application of this compound in the synthesis of pharmaceuticals and agrochemicals should be explored further. Overall, the potential applications of this compound in scientific research are vast and should be further investigated.

Synthesis Methods

The synthesis of 2,2,2-Trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol involves a multistep process. The first step involves the reaction of 2-(oxolan-2-ylmethoxy)ethylamine with 2,2,2-trifluoroacetaldehyde to form the intermediate 2-(oxolan-2-ylmethoxy)ethyl-2,2,2-trifluoroacetaldehyde. The intermediate is then reacted with pyrrolidine to form the final product, this compound. This synthesis method has been optimized to provide high yields and purity of the final product.

Scientific Research Applications

2,2,2-Trifluoro-1-[1-[2-(oxolan-2-ylmethoxy)ethyl]pyrrolidin-2-yl]ethanol has been extensively studied in scientific research. It has been used as a reagent in the synthesis of various compounds, including chiral alcohols, carboxylic acids, and amines. Additionally, it has been used as a solvent in various chemical reactions due to its unique properties, including its high boiling point and low toxicity. Furthermore, it has been used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.